Cas no 1361790-16-0 (5-(Bromomethyl)-4-cyano-2-(trifluoromethoxy)pyridine)

• Product Name: 5-(Bromomethyl)-4-cyano-2-(trifluoromethoxy)pyridine
• CAS No: 1361790-16-0
• MF: C₈H₄BrF₃N₂O
• MW: 281.029371261597
• CID: 4910016
• Update Time: 2025-06-14

5-(Bromomethyl)-4-cyano-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-4-cyano-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4BrF3N2O/c9-2-6-4-14-7(1-5(6)3-13)15-8(10,11)12/h1,4H,2H2
• InChI Key： XXIHXTVPMATPFG-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C=C1C#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 2.6
• Topological Polar Surface Area: 45.9

Additional information on 5-(Bromomethyl)-4-cyano-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 5-(Bromomethyl)-4-cyano-2-(trifluoromethoxy)pyridine (CAS No. 1361790-16-0)

5-(Bromomethyl)-4-cyano-2-(trifluoromethoxy)pyridine (CAS No. 1361790-16-0) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromomethyl, cyano, and trifluoromethoxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it particularly valuable in the development of novel heterocyclic compounds, which are increasingly sought after in drug discovery and material science.

The growing interest in 5-(Bromomethyl)-4-cyano-2-(trifluoromethoxy)pyridine is driven by its potential applications in medicinal chemistry and crop protection. Researchers are exploring its utility in designing small-molecule inhibitors and pesticide intermediates, aligning with the global demand for sustainable and efficient chemical solutions. The compound's electron-withdrawing groups enhance its reactivity, making it a preferred choice for cross-coupling reactions and nucleophilic substitutions.

In the context of green chemistry, 5-(Bromomethyl)-4-cyano-2-(trifluoromethoxy)pyridine has been studied for its compatibility with catalytic processes and solvent-free syntheses. These advancements address the industry's shift toward environmentally friendly practices, a topic frequently searched by professionals in chemical manufacturing and academic research. The compound's stability under various conditions also makes it a candidate for high-throughput screening and combinatorial chemistry.

Another area of interest is the compound's role in fluorine chemistry, a field gaining traction due to the unique properties of fluorinated compounds. The trifluoromethoxy group in 5-(Bromomethyl)-4-cyano-2-(trifluoromethoxy)pyridine contributes to improved metabolic stability and bioavailability, key factors in drug design. This aligns with trending searches on fluorine-containing pharmaceuticals and bioactive scaffolds.

From a commercial perspective, 5-(Bromomethyl)-4-cyano-2-(trifluoromethoxy)pyridine is available through specialized chemical suppliers and custom synthesis providers. Its pricing and availability are often queried by R&D professionals and procurement teams, reflecting its niche yet critical role in advanced chemical applications. Quality control and analytical standards for this compound are also frequently discussed, emphasizing the need for high-purity intermediates in precision chemistry.

In summary, 5-(Bromomethyl)-4-cyano-2-(trifluoromethoxy)pyridine (CAS No. 1361790-16-0) represents a cutting-edge tool in modern chemical synthesis. Its multifaceted applications, from pharmaceutical intermediates to agrochemical innovation, underscore its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in discussions about molecular diversity and sustainable chemistry.